N1-(2-(2-chlorophenyl)-2-methoxyethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide

• IUPAC Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)oxamide
• InChI: InChI=1S/C19H19ClN2O5/c1-25-17(13-4-2-3-5-14(13)20)11-21-18(23)19(24)22-12-6-7-15-16(10-12)27-9-8-26-15/h2-7,10,17H,8-9,11H2,1H3,(H,21,23)(H,22,24)
• InChI Key: ZJTBPMJHHYJILJ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NC1=CC2=C(C=C1)OCCO2)C3=CC=CC=C3Cl
• Molecular Formula: C19H19ClN2O5
• Molecular Weight: 390.8 g/mol

Description

The compound “N1-(2-(2-chlorophenyl)-2-methoxyethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide” is a complex organic molecule. It is related to a class of compounds known as dihydrobenzodioxins. Dihydrobenzodioxins are used in the construction of blue-emissive phenanthroimidazole-functionalized target molecules.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple rings and functional groups. It is related to the dihydrobenzodioxin class of compounds, which are characterized by a two-ring structure with an oxygen bridge.

Scientific Research Applications

Synthesis and Chemical Applications

Compounds with complex structures, including oxalamides and derivatives thereof, are often subjects of synthetic chemistry research aimed at developing new materials or intermediates for further chemical transformations. For instance, Mamedov et al. (2016) detailed a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing the methodology's applicability to creating derivatives of anthranilic acid and oxalamides. This demonstrates the interest in oxalamide derivatives for synthetic purposes, potentially applicable to the compound , given its oxalamide functionality 【Mamedov et al., 2016】(https://consensus.app/papers/acidcatalyzed-2substituted32nitrophenyloxiranes-mamedov/38ae1873235a526d8dd47b7b03c381d7/?utm_source=chatgpt).

Environmental Chemistry and Degradation Studies

Research on the environmental fate, degradation, and transformation products of organic compounds, particularly those containing chlorophenyl groups, is crucial for understanding their persistence and impact. For example, the study on the degradation products of benzophenone-3 in chlorinated seawater swimming pools by Manasfi et al. (2015) explores the transformation products of organic compounds under environmental conditions, highlighting the significance of understanding how complex organic molecules degrade in aquatic environments 【Manasfi et al., 2015】(https://consensus.app/papers/degradation-products-benzophenone3-chlorinated-manasfi/4e99e53c749551358ba09150c8486318/?utm_source=chatgpt).

Liquid Crystal Research

The study of liquid crystals and their applications in technology is another area where complex organic molecules are of interest. The work by Naikwadi et al. (1980) on liquid crystals synthesized for gas-liquid chromatography phases indicates the role of structurally complex molecules in developing new materials with unique properties, such as nematic liquid crystalline ranges suitable for analytical separations 【Naikwadi et al., 1980】(https://consensus.app/papers/crystals-synthesis-application-phases-gasliquid-naikwadi/cee1580fc50f5889a788997d8fe0f010/?utm_source=chatgpt).

Mechanism of Action

Target of Action

Compounds containing a benzodioxane moiety have been reported to exhibit various biological activities, including anti-inflammatory, anti-helmintic, anti-arthritic, and antioxidant effects .

Pharmacokinetics

Sulfonamides, which have a similar structure, are known to be absorbed from the gastrointestinal tract, metabolized in the liver, and excreted through bile or feces .

Result of Action

Compounds with similar structures have been reported to have antibacterial and anti-inflammatory effects .